Cas no 258273-10-8 (4-Chloro-N-(3-phenylpropyl)butanamide)
258273-10-8 structure
Product Name:4-Chloro-N-(3-phenylpropyl)butanamide
CAS No:258273-10-8
MF:C13H18ClNO
MW:239.741122722626
CID:2114380
Update Time:2023-08-04
4-Chloro-N-(3-phenylpropyl)butanamide Chemical and Physical Properties
Names and Identifiers
-
- 4-chloro-N-(3-phenylpropyl)Butanamide
- 4-Chloro-N-(3-phenylpropyl)butanamide
-
- Inchi: 1S/C13H18ClNO/c14-10-4-9-13(16)15-11-5-8-12-6-2-1-3-7-12/h1-3,6-7H,4-5,8-11H2,(H,15,16)
- InChI Key: PCARIYULNFNRAI-UHFFFAOYSA-N
- SMILES: ClCCCC(NCCCC1C=CC=CC=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 190
- Topological Polar Surface Area: 29.1
4-Chloro-N-(3-phenylpropyl)butanamide Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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